6-Methoxy-3'-trifluoromethyl-biphenyl-3-carboxylic acid

• Molecular Formula: C15H11F3O3
• Molecular Weight: 296.24 g/mol
• IUPAC Name: 4-methoxy-3-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H11F3O3/c1-21-13-6-5-10(14(19)20)8-12(13)9-3-2-4-11(7-9)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: RGCQIFHIUCQXJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)C2=CC(=CC=C2)C(F)(F)F

Description

6-Methoxy-3'-trifluoromethyl-biphenyl-3-carboxylic acid is a useful research compound. Its molecular formula is C15H11F3O3 and its molecular weight is 296.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-bromo-4-methoxybenzoic acid methyl ester was coupled to 3-trifluoromethyl-phenylboronic acid in analogy to step 3 of example 92, and the obtained ester intermediate was hydrolyzed in analogy to step 4 of example 1 to yield 6-methoxy-3′-trifluoromethyl-biphenyl-3-carboxylic acid. This intermediate was coupled to the compound of step 1 of example 361 in analogy to step 1 of example 3, and the obtained ester intermediate was hydrolyzed in analogy to step 4 of example 1 to yield the title compound.